Cas no 2418728-87-5 (Methyl 3-{[(tert-butoxy)carbonyl](methyl)amino}-5-formylbenzoate)

• Product Name: Methyl 3-{[(tert-butoxy)carbonyl](methyl)amino}-5-formylbenzoate
• CAS No: 2418728-87-5
• MF: C₁₅H₁₉NO₅
• MW: 293.315064668655
• CID: 6179680
• PubChem ID: 165770930
• Update Time: 2025-06-25

Methyl 3-{[(tert-butoxy)carbonyl](methyl)amino}-5-formylbenzoate Chemical and Physical Properties

Names and Identifiers

• EN300-7544417
• methyl 3-{[(tert-butoxy)carbonyl](methyl)amino}-5-formylbenzoate
• 2418728-87-5
• Methyl 3-{[(tert-butoxy)carbonyl](methyl)amino}-5-formylbenzoate

• Inchi： 1S/C15H19NO5/c1-15(2,3)21-14(19)16(4)12-7-10(9-17)6-11(8-12)13(18)20-5/h6-9H,1-5H3
• InChI Key： JRNFAHDCIDGDDY-UHFFFAOYSA-N
• SMILES： O(C(N(C)C1C=C(C=O)C=C(C(=O)OC)C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 293.12632271g/mol
• Monoisotopic Mass: 293.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 72.9Ų

Additional information on Methyl 3-{[(tert-butoxy)carbonyl](methyl)amino}-5-formylbenzoate

Methyl 3-{[(tert-butoxy)carbonyl](methyl)amino}-5-formylbenzoate (CAS No. 2418728-87-5): A Comprehensive Overview in Modern Chemical Biology

Methyl 3-{[(tert-butoxy)carbonyl](methyl)amino}-5-formylbenzoate, identified by its CAS number 2418728-87-5, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, featuring a complex structure with multiple functional groups, presents a unique set of properties and potential applications that make it a subject of intense study and interest.

The molecular structure of Methyl 3-{[(tert-butoxy)carbonyl](methyl)amino}-5-formylbenzoate consists of a benzoate core substituted with a formyl group at the 5-position and an N-methylamino group protected by a tert-butoxycarbonyl (Boc) group at the 3-position. This arrangement confers upon the compound both reactivity and stability, making it a valuable intermediate in synthetic chemistry and a potential candidate for further derivatization to achieve specific biological activities.

In recent years, there has been a surge in research focused on the development of novel bioactive molecules derived from aromatic compounds. The benzoate scaffold, in particular, has been extensively studied due to its prevalence in natural products and pharmaceuticals. The formyl group in Methyl 3-{[(tert-butoxy)carbonyl](methyl)amino}-5-formylbenzoate serves as a versatile handle for further functionalization, enabling the synthesis of more complex molecules through condensation reactions with nucleophiles. This property is particularly useful in the context of drug discovery, where such intermediates can be readily converted into pharmacophores with desired biological effects.

The Boc-protected N-methylamino group is another critical feature of this compound. The tert-butoxycarbonyl group not only protects the amine functionality from unwanted side reactions but also provides a removable protecting group under mild acidic conditions. This feature is advantageous in multi-step synthetic routes, allowing for selective deprotection at different stages of synthesis without affecting other sensitive functional groups. Such modularity is highly valued in medicinal chemistry, where precise control over reaction outcomes is essential for optimizing biological activity.

Recent advancements in chemical biology have highlighted the importance of fluorinated and formyl-containing compounds in medicinal chemistry. The presence of these functional groups often enhances the binding affinity and selectivity of small molecules towards their biological targets. In this context, Methyl 3-{[(tert-butoxy)carbonyl](methyl)amino}-5-formylbenzoate could serve as a key building block for the development of novel therapeutic agents. For instance, its formyl group can be used to introduce aldehyde functionalities, which are known to participate in Schiff base formation—a common strategy for generating covalent protein inhibitors.

The compound's potential applications extend beyond drug discovery. It can also be utilized as a precursor in the synthesis of advanced materials and specialty chemicals. The benzoate moiety, for example, is widely used in the production of dyes, polymers, and fragrances due to its stability and reactivity under various conditions. By leveraging the reactive sites on Methyl 3-{[(tert-butoxy)carbonyl](methyl)amino}-5-formylbenzoate, researchers can design molecules with tailored properties for specific industrial applications.

From an academic perspective, this compound offers an excellent model system for studying reaction mechanisms and developing new synthetic methodologies. Its complex structure presents challenges that can drive innovation in synthetic chemistry, while its well-defined functional groups provide opportunities for exploring novel transformations. Such studies not only contribute to the fundamental understanding of organic chemistry but also lay the groundwork for practical applications in industry and medicine.

In conclusion, Methyl 3-{[(tert-butoxy)carbonyl](methyl)amino}-5-formylbenzoate (CAS No. 2418728-87-5) is a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules, while its stability and reactivity allow for diverse applications across multiple disciplines. As research continues to uncover new ways to utilize this compound, its importance is likely to grow further, solidifying its role as a cornerstone in modern chemical biology.